Cas no 306769-09-5 ((3E)-1,1,1-Trifluoro-4-(3-methylphenyl)but-3-en-2-one)
306769-09-5 structure
Product Name:(3E)-1,1,1-Trifluoro-4-(3-methylphenyl)but-3-en-2-one
CAS No:306769-09-5
MF:C11H9F3O
MW:214.183773756027
CID:5040336
Update Time:2023-08-25
(3E)-1,1,1-Trifluoro-4-(3-methylphenyl)but-3-en-2-one Chemical and Physical Properties
Names and Identifiers
-
- (3E)-1,1,1-trifluoro-4-(3-methylphenyl)but-3-en-2-one
- BBL021864
- KM4384
- STK894581
- 3-Methylstyryl(trifluoromethyl) ketone
- (E)-1,1,1-trifluoro-4-(3-methylphenyl)-3-buten-2-one
- (E)-1,1,1-Trifluoro-4-(3-methylphenyl)-3-butene-2-one
- (3E)-1,1,1-Trifluoro-4-(3-methylphenyl)but-3-en-2-one
-
- Inchi: 1S/C11H9F3O/c1-8-3-2-4-9(7-8)5-6-10(15)11(12,13)14/h2-7H,1H3/b6-5+
- InChI Key: UEAAAIFZSJPHJC-AATRIKPKSA-N
- SMILES: FC(C(/C=C/C1C=CC=C(C)C=1)=O)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 255
- XLogP3: 3.5
- Topological Polar Surface Area: 17.1
(3E)-1,1,1-Trifluoro-4-(3-methylphenyl)but-3-en-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T900110-10mg |
(3E)-1,1,1-Trifluoro-4-(3-methylphenyl)but-3-en-2-one |
306769-09-5 | 10mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T900110-50mg |
(3E)-1,1,1-Trifluoro-4-(3-methylphenyl)but-3-en-2-one |
306769-09-5 | 50mg |
$ 185.00 | 2022-06-02 | ||
| TRC | T900110-100mg |
(3E)-1,1,1-Trifluoro-4-(3-methylphenyl)but-3-en-2-one |
306769-09-5 | 100mg |
$ 275.00 | 2022-06-02 |
(3E)-1,1,1-Trifluoro-4-(3-methylphenyl)but-3-en-2-one Related Literature
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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